Cas no 2012956-19-1 (3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2012956-19-1
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 5905355
• PubChem ID: 165961827
• Update Time: 2025-08-03

3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• EN300-1136698
• 2012956-19-1

• Inchi： 1S/C10H18O4S/c1-8(2)10(13-3)6-14-9-4-5-15(11,12)7-9/h4-5,8-10H,6-7H2,1-3H3
• InChI Key： CBAOFMHMUOSVFO-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCC(C(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 234.09258022g/mol
• Monoisotopic Mass: 234.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

Introduction to 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2012956-19-1)

The compound 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2012956-19-1) is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique thiophene core, combined with the presence of methoxy and methylbutoxy substituents, imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for designing novel therapeutic agents. The dihydro-thiophene-1,1-dione moiety is particularly noteworthy, as it has been shown to exhibit bioactivity in various pharmacological assays. This structural motif is often associated with molecules that possess anti-inflammatory, antimicrobial, and even anticancer properties.

In the context of modern drug design, the 2-methoxy-3-methylbutoxy side chains play a crucial role in modulating the pharmacokinetic profile of the compound. These substituents can influence solubility, metabolic stability, and target binding affinity. By optimizing these functional groups, researchers aim to enhance the overall efficacy and safety of potential drug candidates derived from this scaffold.

One of the most compelling aspects of 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione is its versatility in serving as a building block for more complex molecules. The thiophene ring is a well-known heterocycle that is frequently incorporated into pharmaceuticals due to its ability to interact with biological targets in specific ways. For instance, thiophene derivatives have been extensively studied for their activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

Recent studies have also explored the synthetic pathways for producing this compound more efficiently. Advances in catalytic methods have enabled the construction of the dihydro-thiophene core with higher yields and fewer byproducts. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing the environmental impact of manufacturing processes.

The pharmacological potential of 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione has been further investigated through in vitro and in vivo assays. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, its interaction with specific protein targets could lead to novel therapeutic strategies for conditions such as pain management or neurodegenerative disorders.

Moreover, the compound’s ability to cross biological membranes makes it an attractive candidate for oral administration. This property is critical for drug development, as it ensures that therapeutic levels of the drug can be achieved systemically after ingestion. The presence of both methoxy and methylbutoxy groups may also contribute to its stability under physiological conditions, enhancing its bioavailability.

In conclusion, 3-(2-methoxy-3-methylbutoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2012956-19-1) represents a promising entity in medicinal chemistry with significant potential for further research and development. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases. As computational methods continue to evolve and synthetic techniques improve, this compound is poised to play a vital role in future drug discovery efforts.